Cas no 89097-46-1 (1,2-Propanediol, 3-[(2,2-dimethyl-1,3-benzodioxol-4-yl)oxy]-)

1,2-Propanediol, 3-[(2,2-dimethyl-1,3-benzodioxol-4-yl)oxy]- structure
89097-46-1 structure
Product Name:1,2-Propanediol, 3-[(2,2-dimethyl-1,3-benzodioxol-4-yl)oxy]-
CAS No:89097-46-1
MF:C12H16O5
MW:240.252444267273
CID:612512
PubChem ID:13519676
Update Time:2025-04-19

1,2-Propanediol, 3-[(2,2-dimethyl-1,3-benzodioxol-4-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol, 3-[(2,2-dimethyl-1,3-benzodioxol-4-yl)oxy]-
    • 3-[(2,2-dimethyl-1,3-benzodioxol-4-yl)oxy]propane-1,2-diol
    • 3-[(2,2-Dimethyl-2H-1,3-benzodioxol-4-yl)oxy]propane-1,2-diol
    • DTXSID90542823
    • 89097-46-1
    • Inchi: 1S/C12H16O5/c1-12(2)16-10-5-3-4-9(11(10)17-12)15-7-8(14)6-13/h3-5,8,13-14H,6-7H2,1-2H3
    • InChI Key: FOIYYCVGWSLGAU-UHFFFAOYSA-N
    • SMILES: O1C2C(=CC=CC=2OC1(C)C)OCC(CO)O

Computed Properties

  • Exact Mass: 240.09977361g/mol
  • Monoisotopic Mass: 240.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 68.2Ų
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